Cas no 962-53-8 ((6E)-6-(phenylhydrazinylidene)hexane-1,2,3,4,5-pentol)

• Product Name: (6E)-6-(phenylhydrazinylidene)hexane-1,2,3,4,5-pentol
• CAS No: 962-53-8
• MF: C₁₂H₁₈N₂O₅
• MW: 270.281723499298
• CID: 804138
• PubChem ID: 11807756
• Update Time: 2025-04-19

(6E)-6-(phenylhydrazinylidene)hexane-1,2,3,4,5-pentol Chemical and Physical Properties

Names and Identifiers

• (6E)-6-(phenylhydrazinylidene)hexane-1,2,3,4,5-pentol
• (2R,3R,4R,5R)-6-(2-Phenylhydrazono)hexane-1,2,3,4,5-pentaol
• 962-53-8

• Inchi： 1S/C12H18N2O5/c15-7-10(17)12(19)11(18)9(16)6-13-14-8-4-2-1-3-5-8/h1-6,9-12,14-19H,7H2/b13-6+/t9-,10-,11-,12-/m1/s1
• InChI Key： MAKRUZFBMOBWLJ-SFZXPOSBSA-N
• SMILES： O[C@H]([C@@H](CO)O)[C@@H]([C@@H](/C=N/NC1C=CC=CC=1)O)O

Computed Properties

• Exact Mass: 270.12157168g/mol
• Monoisotopic Mass: 270.12157168g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 7
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 126Ų